Cas no 25005-42-9 (1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1))
25005-42-9 structure
Product Name:1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1)
CAS No:25005-42-9
MF:C5H14ClNO2
MW:155.623160839081
CID:257190
PubChem ID:90681
Update Time:2025-04-19
1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1)
- 1,3-Propanediol, 2-amino-2-ethyl-, hydrochloride
- 2-Amino-2-ethylpropane-1,3-diol hydrochloride
- 2-amino-2-ethylpropane-1,3-diol hydrochloride (1:1)
- 25005-42-9
- DTXSID7067039
- 1,3-Propanediol, 2-amino-2-ethyl-, hydrochloride (1:1)
- NS00084046
- EINECS 246-559-6
-
- Inchi: 1S/C5H13NO2.ClH/c1-2-5(6,3-7)4-8;/h7-8H,2-4,6H2,1H3;1H
- InChI Key: HTARHDWAJRFYCH-UHFFFAOYSA-N
- SMILES: Cl.OCC(CO)(CC)N
Computed Properties
- Exact Mass: 155.07142
- Monoisotopic Mass: 155.071306
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 61.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.5
Experimental Properties
- Boiling Point: 273.4°Cat760mmHg
- Flash Point: 115.6°C
- PSA: 66.48
1,3-Propanediol,2-amino-2-ethyl-, hydrochloride (1:1) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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